1-(2-Fluorobenzoyl)-4-(1-naphthoyl)piperazine

• Molecular Formula: C22H19FN2O2
• Molecular Weight: 362.4 g/mol
• IUPAC Name: (2-fluorophenyl)-[4-(naphthalene-1-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H19FN2O2/c23-20-11-4-3-9-19(20)22(27)25-14-12-24(13-15-25)21(26)18-10-5-7-16-6-1-2-8-17(16)18/h1-11H,12-15H2
• InChI Key: TWHJGRDCRJFPJL-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CC=CC=C2F)C(=O)C3=CC=CC4=CC=CC=C43

Description

1-(2-Fluorobenzoyl)-4-(1-naphthoyl)piperazine, commonly known as 2-FNP, is a synthetic compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 2-FNP is not fully understood. However, it has been proposed that it acts as a partial agonist at the serotonin 5-HT1A and 5-HT7 receptors, and as an antagonist at the dopamine D2 receptor. This dual mechanism of action may contribute to its potential therapeutic effects in various neurological disorders.
Biochemical and Physiological Effects
2-FNP has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to increase serotonin and dopamine levels in the brain, which may contribute to its potential antidepressant and anxiolytic effects. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-FNP in lab experiments is its well-established synthesis method, which allows for the production of pure and consistent batches of the compound. Additionally, its dual mechanism of action and potential therapeutic effects make it a promising candidate for further research. However, one limitation of using 2-FNP is its relatively low potency compared to other compounds that target the same receptors.

Future Directions

There are several future directions for research on 2-FNP. One area of interest is its potential therapeutic effects in various neurological disorders, such as depression, anxiety, and schizophrenia. Further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties. Additionally, its potential interactions with other neurotransmitter systems, such as the glutamate and GABA systems, warrant further investigation. Overall, 2-FNP has shown promising potential as a research tool and a potential therapeutic agent, and further research is needed to fully explore its applications.

Synthesis Methods

The synthesis of 2-FNP involves the reaction of 1-naphthoylpiperazine with 2-fluorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain pure 2-FNP. This synthesis method has been well-established and has been used in various research studies.

Scientific Research Applications

2-FNP has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to interact with the serotonin 5-HT1A and 5-HT7 receptors, which are involved in regulating mood, anxiety, and cognition. 2-FNP has also been shown to modulate the activity of the dopamine D2 receptor, which is involved in reward and motivation.